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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B3432417

Essential Safety and Handling Guide for 3-
Octanol

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Octanol, tailored for research, scientific, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Octanol is classified as a substance that causes skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[1][2] It is also a combustible liquid.[3]
Therefore, strict adherence to PPE protocols is mandatory.

o Eye and Face Protection: Always wear chemical safety glasses or goggles with side-shields
conforming to EN166, NIOSH (US), or EN 166 (EU) standards.[1]

e Skin Protection:

o Gloves: Handle with gloves that have been inspected prior to use.[1] Use proper glove
removal technique to avoid skin contact. Dispose of contaminated gloves after use in
accordance with laboratory and local regulations.[1]
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o Protective Clothing: Wear impervious clothing. The type of protective equipment must be

selected based on the concentration and amount of the dangerous substance at the

specific workplace.[1]

o Respiratory Protection: For operations where inhalation of vapor or mist is possible and

engineering controls are not sufficient, use a full-face supplied air respirator or an air-

purifying respirator with appropriate cartridges (type ABEK (EN 14387) or equivalent).[1]

Respirators must be tested and approved under government standards like NIOSH (US) or

CEN (EU).[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 3-Octanol.

Property Value Source(s)
CAS Number 589-98-0 [1][2]
Molecular Formula CsH1s0 [1][4]
Molecular Weight 130.23 g/mol [1][5]
Appearance Colorless liquid [51[6]

Odor Sweet, nutty, herbaceous [7]

Boiling Point 174-176 °C (at 760 mmHQ) [11161[7]
Melting Point -45 °C [ -49 °F [5]6]

Flash Point 67-68 °C / 152.6-154.4 °F [2][61[8]
Density 0.818 g/mL (at 25 °C) [71[8]

Vapor Pressure

~1 mmHg (at 20 °C)

[8]

Vapor Density

~4.5 (vs air)

[8]

Solubility

Insoluble in water; soluble in

alcohol and ether.

[5]

Operational and Disposal Plans
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Handling Procedures:

e Handle in accordance with good industrial hygiene and safety practices.[1]

e Avoid contact with skin, eyes, and clothing.[1][6]

 Avoid inhalation of vapor or mist.[1]

e Work in a well-ventilated area.[2][6]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[1][9]
o Take precautionary measures against static discharge.[1][6]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][2]
Storage Plan:

» Store in a cool, dry, and well-ventilated place.[1][9]

o Keep containers tightly closed.[1][9]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

e Incompatible materials include strong oxidizing agents, strong acids, strong bases, acid
anhydrides, and acid chlorides.[9]

Disposal Plan:
o Disposal must be made according to official, local, and national regulations.[2]

» Do not dispose of with household garbage or allow the product to reach the sewage system.

[2]

o Soak up spills with inert absorbent material and place in suitable, closed containers for
disposal.[6][9]
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o Contaminated packaging should be disposed of in the same manner as the product itself.[2]

[3]

Emergency Procedures

First Aid Measures:

General Advice: If you feel unwell, seek medical advice and show the safety data sheet to
the doctor in attendance.[1]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][6]

o Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation occurs, get
medical advice/attention.[1][2][10] Remove contaminated clothing and wash it before reuse.

[2]

e Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[1][2] Remove contact lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical advice/attention.[2][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Consult a physician.[1][6]

Spill Response Workflow: In the event of a spill, a systematic response is crucial to mitigate
risks. The following workflow outlines the necessary steps for safely managing a 3-Octanol
spill.
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Caption: Workflow for responding to a 3-Octanol spill.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3432417?utm_src=pdf-body-img
https://www.benchchem.com/product/b3432417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Preparing a 100 mL 0.5M
Solution of 3-Octanol in Ethanol

This protocol outlines the standard procedure for preparing a dilute solution of 3-Octanol, a
common task in a laboratory setting.

Objective: To safely and accurately prepare 100 mL of a 0.5 Molar (M) solution of 3-Octanol in
absolute ethanol.

Materials:

o 3-Octanol (reagent grade)

e Absolute Ethanol (200 proof)

¢ 100 mL volumetric flask (Class A)

e Glass beaker

e Glass funnel

o Pipette or graduated cylinder

e Wash bottle with absolute ethanol

e Appropriate waste container

Required Personal Protective Equipment:
o Safety goggles with side shields

« Nitrile or other chemically resistant gloves
e Laboratory coat

Procedure:

o Calculation:
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o Determine the mass of 3-Octanol needed.

o Molar Mass of 3-Octanol (CsH1s0) = 130.23 g/mol .[1]

o Moles needed = Molarity x Volume (L) = 0.5 mol/L x 0.100 L = 0.05 moles.
o Mass needed = Moles x Molar Mass = 0.05 mol x 130.23 g/mol = 6.51 g.
o Calculate the volume of 3-Octanol to measure using its density.

o Density of 3-Octanol = 0.818 g/mL.[7][8]

o Volume needed = Mass / Density = 6.51 g/ 0.818 g/mL = 7.96 mL.

e Preparation (perform in a chemical fume hood):

[¢]

Ensure all glassware is clean and dry.
o Place the 100 mL volumetric flask in a stable position.
o Using a pipette or a graduated cylinder, carefully measure 7.96 mL of 3-Octanol.

o Transfer the measured 3-Octanol into the 100 mL volumetric flask using a glass funnel to
prevent spillage.

o Add approximately 50 mL of absolute ethanol to the volumetric flask. Swirl gently to mix.

o Continue to add absolute ethanol, using a wash bottle for the final additions, until the
bottom of the meniscus reaches the calibration mark on the neck of the flask.

o Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.
e Labeling and Storage:

o Label the flask clearly with the contents ("0.5M 3-Octanol in Ethanol"), the date of
preparation, and your initials.

o Store the solution in a cool, dry, well-ventilated area away from ignition sources, as per the
storage plan.[1]
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» Waste Disposal:

o Dispose of any excess or waste solution in a designated halogen-free organic solvent
waste container.

o Rinse any contaminated glassware with a small amount of ethanol and pour the rinsate
into the waste container before final cleaning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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